Cas no 1806483-01-1 (4-Chloro-5-iodo-1H-benzimidazole)

• Product Name: 4-Chloro-5-iodo-1H-benzimidazole
• CAS No: 1806483-01-1
• MF: C₇H₄ClIN₂
• MW: 278.47753238678
• MDL: MFCD28948696
• CID: 4825654
• PubChem ID: 130951078
• Update Time: 2025-10-24

4-Chloro-5-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-iodo-1H-benzimidazole

• MDL： MFCD28948696
• Inchi： 1S/C7H4ClIN2/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-3H,(H,10,11)
• InChI Key： OLAKLMSSIDHSMN-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1Cl)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7

Additional information on 4-Chloro-5-iodo-1H-benzimidazole

Comprehensive Overview of 4-Chloro-5-iodo-1H-benzimidazole (CAS No. 1806483-01-1): Properties, Applications, and Research Insights

4-Chloro-5-iodo-1H-benzimidazole (CAS No. 1806483-01-1) is a halogenated derivative of the benzimidazole scaffold, a privileged structure in medicinal chemistry and material science. This compound has garnered significant attention due to its unique electronic properties and potential applications in pharmaceutical intermediates, organic synthesis, and catalysis. The presence of both chloro and iodo substituents at the 4- and 5-positions of the benzimidazole ring enhances its reactivity, making it a versatile building block for cross-coupling reactions and heterocyclic functionalization.

Recent studies highlight the growing demand for halogenated benzimidazoles in drug discovery, particularly in the design of kinase inhibitors and antiviral agents. Researchers are actively exploring 4-Chloro-5-iodo-1H-benzimidazole as a precursor for targeted therapies, leveraging its ability to undergo Sonogashira coupling or Suzuki-Miyaura reactions. Its CAS No. 1806483-01-1 is frequently cited in patent literature, underscoring its industrial relevance.

From a synthetic chemistry perspective, this compound exhibits remarkable stability under ambient conditions, facilitating its use in multistep organic transformations. The iodo group’s leaving group potential and the chloro group’s electron-withdrawing effects create synergistic opportunities for regioselective modifications. Such features align with current trends in green chemistry, where atom-efficient protocols are prioritized.

In the context of material science, 4-Chloro-5-iodo-1H-benzimidazole has been investigated for its luminescent properties and potential role in organic electronics. Its π-conjugated system and halogen interactions make it a candidate for OLEDs and photovoltaic devices. These applications resonate with the global push toward sustainable energy solutions, a topic dominating scientific forums and industry reports.

Analytical characterization of CAS No. 1806483-01-1 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, with data often shared in open-access journals to accelerate collaborative research. The compound’s solubility profile (moderate in polar aprotic solvents) and melting point (reported between 210–215°C) are critical parameters for process optimization in scale-up synthesis.

As the scientific community focuses on high-throughput screening and fragment-based drug design, 4-Chloro-5-iodo-1H-benzimidazole stands out as a molecular scaffold with untapped potential. Its structure-activity relationships (SAR) are being decoded through computational modeling, addressing frequent queries like "halogen effects in drug potency" or "benzimidazole derivatives in oncology"—topics trending in academic search engines.

In summary, 4-Chloro-5-iodo-1H-benzimidazole (CAS No. 1806483-01-1) exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across life sciences and advanced materials ensures its continued relevance in peer-reviewed studies and industrial workflows alike.